[2-(Trimethylammonium)ethyl] Toluenethiosulfonate Bromide
[2-(Trimethylammonium)ethyl] Toluenethiosulfonate Bromide
Brand Name:
Vulcanchem
CAS No.:
386229-80-7
VCID:
VC0014112
InChI:
InChI=1S/C12H20NO2S2/c1-11-5-7-12(8-6-11)17(14,15)16-10-9-13(2,3)4/h5-8H,9-10H2,1-4H3/q+1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)SCC[N+](C)(C)C
Molecular Formula:
C12H20NO2S2+
Molecular Weight:
274.4 g/mol
[2-(Trimethylammonium)ethyl] Toluenethiosulfonate Bromide
CAS No.: 386229-80-7
Reference Standards
VCID: VC0014112
Molecular Formula: C12H20NO2S2+
Molecular Weight: 274.4 g/mol
![[2-(Trimethylammonium)ethyl] Toluenethiosulfonate Bromide - 386229-80-7](/images/no_structure.jpg)
| CAS No. | 386229-80-7 |
|---|---|
| Product Name | [2-(Trimethylammonium)ethyl] Toluenethiosulfonate Bromide |
| Molecular Formula | C12H20NO2S2+ |
| Molecular Weight | 274.4 g/mol |
| IUPAC Name | trimethyl-[2-(4-methylphenyl)sulfonylsulfanylethyl]azanium |
| Standard InChI | InChI=1S/C12H20NO2S2/c1-11-5-7-12(8-6-11)17(14,15)16-10-9-13(2,3)4/h5-8H,9-10H2,1-4H3/q+1 |
| Standard InChIKey | XQKLNOIJTVNFST-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)SCC[N+](C)(C)C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)SCC[N+](C)(C)C |
| Synonyms | N,N,N-Trimethyl-2-[[(4-methylphenyl)sulfonyl]thio]ethanaminium Bromide; |
| PubChem Compound | 3582626 |
| Last Modified | Nov 11 2021 |
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